Cas no 50269-95-9 (1H-Pyrrole-2-carbohydrazide)

1H-Pyrrole-2-carbohydrazide is a heterocyclic organic compound featuring a pyrrole ring core functionalized with a carbohydrazide group at the 2-position. This structure imparts versatility as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its reactive hydrazide moiety enables condensation reactions with carbonyl compounds, facilitating the synthesis of hydrazones and other derivatives with potential biological activity. The pyrrole ring further enhances its utility in constructing nitrogen-rich heterocycles. The compound is characterized by moderate stability and solubility in polar organic solvents, making it suitable for controlled functionalization under mild conditions. Its synthetic flexibility supports applications in medicinal chemistry and materials science.
1H-Pyrrole-2-carbohydrazide structure
1H-Pyrrole-2-carbohydrazide structure
Product Name:1H-Pyrrole-2-carbohydrazide
CAS No:50269-95-9
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD00141885
CID:384769
PubChem ID:281610
Update Time:2025-05-28

1H-Pyrrole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, hydrazide
    • 1H-Pyrrole-2-carbohydrazide
    • Pyrrole-2-carboxylic acid hydrazide
    • 2-(Hydrazinocarbonyl)pyrrole
    • NSC 134466
    • 50269-95-9
    • A828045
    • AC-23238
    • FT-0607913
    • AKOS001105903
    • DTXSID10300043
    • pyrrole-5-carboxhydrazide
    • MFCD00141885
    • CL3108
    • J-504747
    • FQIAWPZQJCAPSW-UHFFFAOYSA-N
    • NSC134466
    • 2-Pyrrolecarboxylic acid, hydrazide
    • 2-pyrrolecarbohydrazide
    • HMS1630C03
    • Z95516011
    • NSC-134466
    • CHEMBL3091662
    • SCHEMBL3699321
    • 1H-pyrrole-2-carbohydrazide, AldrichCPR
    • SB62275
    • EN300-14057
    • 3F-061
    • CS-0171531
    • 1H-Pyrrole-2-carboxylic acid hydrazide
    • ALBB-032631
    • DTXCID20251178
    • MDL： MFCD00141885
    • Inchi： 1S/C5H7N3O/c6-8-5(9)4-2-1-3-7-4/h1-3,7H,6H2,(H,8,9)
    • InChI Key： FQIAWPZQJCAPSW-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC=CN1)NN

Computed Properties

  • Exact Mass: 125.05900
  • Monoisotopic Mass: 125.058912
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 70.9

Experimental Properties

  • Color/Form: Solid
  • Density: 1.313
  • Melting Point: 148-149 °C
  • Refractive Index: 1.614
  • PSA: 70.91000
  • LogP: 0.70940

1H-Pyrrole-2-carbohydrazide Security Information

  • Signal Word：Warning
  • Hazard Statement： H302;H319
  • Warning Statement： P305+P351+P338
  • Hazard Category Code： R20/21/22
  • Safety Instruction： S36/37
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：2-8 °C
  • Risk Phrases：R20/21/22
  • Safety Term：S36/37

1H-Pyrrole-2-carbohydrazide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrrole-2-carbohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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1H-Pyrrole-2-carboxylic acid hydrazide
 50269-95-9 97%
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 ￡80.00 2022-03-01
Fluorochem
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AstaTech
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AstaTech
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 50269-95-9 97%
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AstaTech
CL3108-5/G
1H-PYRROLE-2-CARBOHYDRAZIDE
 50269-95-9 97%
5/G
 $950 2022-05-31
Chemenu
CM198902-5g
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 $508 2021-08-05
Chemenu
CM198902-10g
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10g
 $762 2021-08-05
TRC
P997903-50mg
1H-Pyrrole-2-carbohydrazide
 50269-95-9
50mg
 $ 50.00 2022-06-03
TRC
P997903-100mg
1H-Pyrrole-2-carbohydrazide
 50269-95-9
100mg
 $ 65.00 2022-06-03
TRC
P997903-500mg
1H-Pyrrole-2-carbohydrazide
 50269-95-9
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 $ 210.00 2022-06-03

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